Cas no 2486-02-4 (Isoamyl gallate)

• Product Name: Isoamyl gallate
• CAS No: 2486-02-4
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• MDL: MFCD00016431
• CID: 273619
• PubChem ID: 87570239
• Update Time: 2025-11-02

Isoamyl gallate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-, 3-methylbutyl ester
• Isoamyl Gallate
• GALLIC ACID ISOAMYL ESTER
• 3,4,5-Trihydroxy-benzoesaeure-isopentylester
• 3,4,5-trihydroxy-benzoic acid isopentyl ester
• Gallussaeureisoamylester
• Gallussaeure-isopentylester
• Isopentyl gallate
• 3-methylbutyl 3,4,5-trihydroxybenzoate
• YBMTWYWCLVMFFD-UHFFFAOYSA-N
• R0N2645G7I
• Benzoic acid, 3,4,5-trihydroxy-, 3-methylbutyl ester
• iso-Amyl gallate
• Isopentyl 3,4,5-trihydroxybenzoate
• Isopentyl 3,4,5-trihydroxybenzoate #
• G0012
• Gallic acid-isopentyl ester
• CS-0320605
• 3-methylbutyl 3, 4, 5-trihydroxybenzoate
• AS-69043
• GallicAcidIsoamylEster
• DTXSID50179558
• EINECS 219-626-2
• SCHEMBL65229
• GALLIC ACID, ISOAMYL ESTER
• ISOPENTYL ALCOHOL, GALLATE
• UNII-R0N2645G7I
• 2486-02-4
• D90704
• MFCD00016431
• Q27287614
• AKOS003348717
• NS00046230
• GALLIC ACID, ISOPENTYL ESTER
• 9029-11-2
• Isoamyl gallate

• MDL： MFCD00016431
• Inchi： 1S/C12H16O5/c1-7(2)3-4-17-12(16)8-5-9(13)11(15)10(14)6-8/h5-7,13-15H,3-4H2,1-2H3
• InChI Key： YBMTWYWCLVMFFD-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)CCC(C)C

Computed Properties

• Exact Mass: 240.10000
• Monoisotopic Mass: 240.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 2.8
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: White to light brownish yellow crystalline solid, odorless, slightly bitter taste
• Density: 1.271g/cm3
• Melting Point: 145.0 to 148.0 deg-C
• Boiling Point: 450.9ºC at 760mmHg
• Flash Point: 174.3ºC
• Refractive Index: 1.571
• PSA: 86.99000
• LogP: 2.00630
• Solubility: Insoluble in water. Soluble in ethanol

Isoamyl gallate Security Information

• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isoamyl gallate

Exploring the Versatile Applications and Properties of Isoamyl Gallate (CAS No. 2486-02-4)

Isoamyl gallate (CAS No. 2486-02-4) is a fascinating ester derived from gallic acid, widely recognized for its antioxidant properties and diverse applications in various industries. This compound, also known as 3,4,5-trihydroxybenzoic acid pentyl ester, has garnered significant attention due to its potential in food preservation, cosmetics, and pharmaceuticals. With the increasing consumer demand for natural and safe additives, isoamyl gallate stands out as a promising alternative to synthetic antioxidants.

The chemical structure of isoamyl gallate features a gallate moiety attached to an isoamyl group, which enhances its solubility in organic solvents and lipids. This unique property makes it highly effective in protecting fats and oils from oxidative degradation. Researchers have extensively studied its antioxidant activity, revealing its ability to scavenge free radicals and inhibit lipid peroxidation. These findings have spurred interest in its use as a food preservative, particularly in products prone to rancidity, such as baked goods, snacks, and processed meats.

In the cosmetics industry, isoamyl gallate is valued for its skin-protective effects. Its anti-aging properties and ability to neutralize reactive oxygen species (ROS) make it a popular ingredient in anti-aging creams, serums, and sunscreens. With the rising trend of clean beauty and natural skincare, formulators are increasingly incorporating isoamyl gallate into their products to meet consumer preferences for safe and effective ingredients.

Beyond its applications in food and cosmetics, isoamyl gallate has shown potential in the pharmaceutical sector. Preliminary studies suggest its anti-inflammatory and antimicrobial effects, which could pave the way for its use in therapeutic formulations. For instance, its ability to inhibit the growth of certain bacteria and fungi makes it a candidate for developing novel antimicrobial agents. Additionally, its antioxidant properties may contribute to the prevention of oxidative stress-related diseases, such as cardiovascular disorders and neurodegenerative conditions.

The market for isoamyl gallate is expected to grow steadily, driven by the increasing demand for natural antioxidants and preservatives. Consumers are becoming more aware of the potential health risks associated with synthetic additives, leading to a shift toward plant-derived alternatives like isoamyl gallate. Manufacturers are responding by investing in research and development to optimize production processes and expand its applications. Furthermore, regulatory approvals for its use in food and cosmetic products in various regions have bolstered its commercial viability.

One of the most frequently searched questions about isoamyl gallate is its safety profile. Extensive toxicological studies have demonstrated its low toxicity and favorable safety characteristics when used within recommended limits. This makes it an attractive option for formulators seeking safe and effective ingredients. Another common query revolves around its synergistic effects with other antioxidants, such as vitamin E and ascorbic acid. Research indicates that combining isoamyl gallate with these compounds can enhance their overall efficacy, offering superior protection against oxidation.

In conclusion, isoamyl gallate (CAS No. 2486-02-4) is a versatile and valuable compound with a wide range of applications. Its antioxidant, anti-inflammatory, and antimicrobial properties make it a sought-after ingredient in food, cosmetics, and pharmaceuticals. As the demand for natural and sustainable solutions continues to rise, isoamyl gallate is poised to play a pivotal role in meeting these needs. Whether you are a researcher, formulator, or consumer, understanding the benefits and potential of this compound can help you make informed decisions in your respective field.